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molecular formula C9H18ClN B1519793 N-cyclopropylcyclohexanamine hydrochloride CAS No. 874-64-6

N-cyclopropylcyclohexanamine hydrochloride

Cat. No. B1519793
CAS RN: 874-64-6
M. Wt: 175.7 g/mol
InChI Key: BHEJSAFRFRRXIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08242107B2

Procedure details

To an ice cooled mixture of 1.054 g (6 mmol) of N-cyclohexyl-N-cyclopropylamine hydrochloride, 2.07 g (15 mmol) of potassium carbonate in 15 ml of methylene chloride and 15 ml of water was added 1.2 g (6 mmol) of bromoacetyl bromide. Then the reaction mixture was stirred at RT for 20 h. The organic phase washed with water, dried over sodium sulphate and evaporated to dryness to give 1.33 g of crude compound. Flash chromatography using DCM as eluant afforded 1.12 g of the desiderated compound as colorless oil.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-cyclohexyl-N-cyclopropylamine hydrochloride
Quantity
1.054 g
Type
reactant
Reaction Step Two
Name
potassium carbonate
Quantity
2.07 g
Type
reactant
Reaction Step Two
Name
methylene chloride
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
bromoacetyl bromide
Quantity
1.2 g
Type
reactant
Reaction Step Three
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
desiderated compound

Identifiers

REACTION_CXSMILES
Cl.[CH:2]1([NH:8][CH:9]2[CH2:11][CH2:10]2)[CH2:7][CH2:6][CH2:5][CH2:4][CH2:3]1.C(=O)([O-])[O-].[K+].[K+].[Br:18][CH2:19][C:20](Br)=[O:21]>C(Cl)Cl.O>[Br:18][CH2:19][C:20]([N:8]([CH:2]1[CH2:7][CH2:6][CH2:5][CH2:4][CH2:3]1)[CH:9]1[CH2:11][CH2:10]1)=[O:21] |f:0.1,2.3.4|

Inputs

Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
N-cyclohexyl-N-cyclopropylamine hydrochloride
Quantity
1.054 g
Type
reactant
Smiles
Cl.C1(CCCCC1)NC1CC1
Name
potassium carbonate
Quantity
2.07 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
methylene chloride
Quantity
15 mL
Type
solvent
Smiles
C(Cl)Cl
Name
water
Quantity
15 mL
Type
solvent
Smiles
O
Step Three
Name
bromoacetyl bromide
Quantity
1.2 g
Type
reactant
Smiles
BrCC(=O)Br
Step Four
Name
DCM
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Then the reaction mixture was stirred at RT for 20 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The organic phase washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate
CUSTOM
Type
CUSTOM
Details
evaporated to dryness
CUSTOM
Type
CUSTOM
Details
to give 1.33 g of crude compound

Outcomes

Product
Details
Reaction Time
 20 h
Name
desiderated compound
Type
product
Smiles
BrCC(=O)N(C1CC1)C1CCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 1.12 g
YIELD: CALCULATEDPERCENTYIELD 71.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.